6-Bromo-2-naphthoic acid
Cat. No. B044796
M. Wt: 251.08 g/mol
InChI Key: NPMCAVBMOTZUPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08088368B2
Procedure details
6-Bromonaphthalene-2-carboxylic acid (25.1 g) was suspended in thionyl chloride (200 mL), stirred at 60° C. for 16 hours and evaporated under vacuum. Solid was dissolved in dichloromethane (50 mL) and evaporated under vacuum, giving 6-bromonaphthalene-2-carbonyl chloride (27.0 g, crude) as a white solid.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]2[C:9](=[CH:10][CH:11]=1)[CH:8]=[C:7]([C:12]([OH:14])=O)[CH:6]=[CH:5]2.S(Cl)([Cl:17])=O>>[Br:1][C:2]1[CH:3]=[C:4]2[C:9](=[CH:10][CH:11]=1)[CH:8]=[C:7]([C:12]([Cl:17])=[O:14])[CH:6]=[CH:5]2
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Inputs
Step One
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Name
|
|
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Quantity
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25.1 g
|
|
Type
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reactant
|
|
Smiles
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BrC=1C=C2C=CC(=CC2=CC1)C(=O)O
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Step Two
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Name
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|
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Quantity
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200 mL
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|
Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
|
Setpoint
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60 °C
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Stirring
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Type
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CUSTOM
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|
Details
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stirred at 60° C. for 16 hours
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
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evaporated under vacuum
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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Solid was dissolved in dichloromethane (50 mL)
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated under vacuum
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Outcomes
Product
Details
Reaction Time |
16 h |
|
Name
|
|
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Type
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product
|
|
Smiles
|
BrC=1C=C2C=CC(=CC2=CC1)C(=O)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 27 g |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
